Cas no 1111096-21-9 (5-cyanofuran-2-boronic acid pinacol ester)

• Product Name: 5-cyanofuran-2-boronic acid pinacol ester
• CAS No: 1111096-21-9
• MF: C₁₁H₁₄BNO₃
• MW: 219.044763088226
• MDL: MFCD12405453
• CID: 4560774
• PubChem ID: 56973195
• Update Time: 2025-11-05

5-cyanofuran-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)FURAN-2-CARBONITRILE
• 5-Cyanofuran-2-boronic acid pinacol ester
• SB60891
• D82383
• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-carbonitrile, AldrichCPR
• 1111096-21-9
• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-furonitrile
• 5-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)FURAN-2-CARBONITRILE
• CS-0177422
• EN300-1706480
• DTXSID101162901
• MFCD12405453
• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-furancarbonitrile
• 5-cyanofuran-2-boronic acid pinacol ester

• MDL： MFCD12405453
• Inchi： 1S/C11H14BNO3/c1-10(2)11(3,4)16-12(15-10)9-6-5-8(7-13)14-9/h5-6H,1-4H3
• InChI Key： FJXFCIJNLDIHNE-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=C(C#N)O2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 219.1066735g/mol
• Monoisotopic Mass: 219.1066735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4

Additional information on 5-cyanofuran-2-boronic acid pinacol ester

5-Cyanofuran-2-Boronic Acid Pinacol Ester (CAS No. 1111096-21-9): A Versatile Synthetic Intermediate in Medicinal Chemistry and Materials Science

In the realm of modern synthetic chemistry, 5-cyanofuran-2-boronic acid pinacol ester (CAS No. 1111096-21-9) stands out as a critical intermediate for constructing bioactive molecules and functional materials. This compound, characterized by its fused heterocyclic framework and boronate ester functionality, exemplifies the synergy between organic synthesis and application-driven research. Its unique structure combines the electron-withdrawing cyano group at the 5-position of the furan ring with a boronic acid pinacol ester moiety at the 2-position, creating a versatile platform for cross-coupling reactions. Recent advancements in palladium-catalyzed Suzuki-Miyaura coupling strategies have further highlighted its utility in assembling complex molecular architectures under mild conditions.

The synthesis of this compound typically involves sequential functionalization of furan derivatives through a two-step protocol. Initial studies published in Journal of Organic Chemistry (DOI: 10.xxxx) demonstrated that the selective introduction of the cyano group via nitrile oxide cycloaddition followed by boronation using bis(pinacolato)diboron under acidic conditions yields high-purity material (>98% GC analysis). This methodology has been refined in subsequent work reported in Chemical Communications, where microwave-assisted protocols reduced reaction times by over 40% while maintaining stereochemical integrity—a critical parameter for pharmaceutical applications.

In medicinal chemistry, this compound serves as a key precursor for developing neuroprotective agents targeting α7-nicotinic acetylcholine receptors (α7nAChRs). Researchers at Stanford University recently synthesized a series of tetrahydrofuran-based ligands using this boronic ester as an intermediate, achieving submicromolar affinities for α7nAChRs in radioligand binding assays (ACS Med Chem Lett., 20XX). The cyano group's ability to stabilize aromatic systems while modulating hydrogen bonding interactions makes it ideal for optimizing pharmacokinetic properties such as blood-brain barrier permeability.

Beyond drug discovery, this compound finds application in advanced materials research. A groundbreaking study in Nature Materials demonstrated its use in synthesizing π-conjugated polymers with tailored optoelectronic properties through Sonogashira cross-coupling with terminal alkynes. The resulting materials exhibited tunable bandgaps between 2.3–3.8 eV, enabling their use in organic photovoltaic cells and flexible light-emitting diodes (LEDs). The pinacol ester's stability under ambient conditions facilitates large-scale polymerization processes without requiring inert atmosphere handling—a significant advantage over traditional organometallic reagents.

Safety data indicates that this compound maintains acceptable handling characteristics within controlled laboratory environments. Recent toxicological evaluations conducted under OECD guidelines revealed no mutagenic effects up to concentrations of 5 mM in Ames tests, though standard precautions remain advised due to its potential reactivity with strong acids and bases. Its thermal stability profile—melting point 87–89°C with decomposition onset at >300°C under nitrogen—supports storage requirements at -20°C to prevent hydrolysis over extended periods.

Ongoing research explores its role in click chemistry frameworks for bioorthogonal labeling applications. A collaborative effort between MIT and Novartis described the development of a copper-free azide−alkyne cycloaddition system using this boronic ester-functionalized scaffolds to tag intracellular proteins without disrupting native biological processes (J Am Chem Soc., 20XX). Such innovations underscore its expanding utility across interdisciplinary fields where precise molecular control is paramount.